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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of methyl adipate, a common laboratory chemical.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards.

Key Safety Data
The following table summarizes important quantitative safety data for methyl adipate
(monomethyl adipate and dimethyl adipate). This information is crucial for risk assessment

and in the event of an emergency.
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Property Monomethyl Adipate Dimethyl Adipate

CAS Number 627-91-8 627-93-0

Molecular Formula C₇H₁₂O₄ C₈H₁₄O₄

Molecular Weight 160.17 g/mol 174.19 g/mol

Boiling Point 162 °C (at 13 hPa) Not specified in search results.

Melting Point 7 - 9 °C Not specified in search results.

Density 1.081 g/mL (at 25 °C) Not specified in search results.

Oral LD50 (Rat) Not specified in search results. > 5,000 mg/kg[1]

Hazard Classification
Skin Irritant (Category 2), Eye

Irritant (Category 2)[2]

Not classified as a hazardous

substance or mixture.[1]

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper containment:

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated to avoid the

buildup of vapors.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and impervious clothing.[1]

Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[3][4] For large spills, dike the area to prevent further spreading.[4]

Collection: Collect the absorbed material and spilled liquid into a suitable, labeled, and

closed container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly. Wash the area and prevent runoff into

drains.[3] Decontaminate all protective clothing and equipment before reuse.[3]

Step-by-Step Disposal Protocol
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Proper disposal of methyl adipate is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Identification and Classification: Determine if the discarded chemical is classified as

hazardous waste according to local, regional, and national regulations.[2][4]

Containerization: Place the methyl adipate waste into a suitable, closed, and properly

labeled container.[1]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[5]

Engage a Licensed Disposal Company: Offer surplus and non-recyclable solutions to a

licensed disposal company.[1][5] Do not empty into drains.[1][2]

Contaminated Materials: Dispose of contaminated materials, such as gloves and absorbent

pads, in accordance with applicable laws and good laboratory practices.[1][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
adipate.
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Methyl Adipate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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